![molecular formula C18H23FN2O4 B5662600 8-(3-fluoro-4-methoxybenzyl)-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid](/img/structure/B5662600.png)
8-(3-fluoro-4-methoxybenzyl)-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of diazaspiro decane derivatives, including structures similar to 8-(3-fluoro-4-methoxybenzyl)-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid, involves complex chemical procedures. Ishihara et al. (1992) describe the synthesis of 2-alkoxy-2,8-diazaspiro[4.5]decane-1,3-diones as muscarinic agonists, which shares a similar synthetic pathway (Ishihara et al., 1992).
Molecular Structure Analysis
The molecular structure of diazaspiro decane derivatives is characterized by the presence of a spirocyclic framework, which significantly influences their chemical and physical properties. Graus et al. (2010) investigated the supramolecular arrangements based on cyclohexane-5-spirohydantoin derivatives, providing insights into the relationship between molecular and crystal structures in similar compounds (Graus et al., 2010).
Chemical Reactions and Properties
Diazaspiro decane derivatives undergo various chemical reactions, contributing to their diverse chemical properties. Madaiah et al. (2012) synthesized novel 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives and explored their anticonvulsant activities, demonstrating the chemical versatility of this scaffold (Madaiah et al., 2012).
Physical Properties Analysis
The physical properties of diazaspiro decane derivatives, such as solubility, melting point, and stability, are crucial for their application in various fields. Caroon et al. (1981) synthesized a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones and examined their antihypertensive activities, indirectly providing data on their physical properties (Caroon et al., 1981).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, define the potential applications of diazaspiro decane derivatives. Manjunath et al. (2011) focused on the crystal and molecular structure studies of a benzyl-azaspiro compound, shedding light on its chemical behavior (Manjunath et al., 2011).
properties
IUPAC Name |
8-[(3-fluoro-4-methoxyphenyl)methyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O4/c1-20-16(22)10-13(17(23)24)18(20)5-7-21(8-6-18)11-12-3-4-15(25-2)14(19)9-12/h3-4,9,13H,5-8,10-11H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGUKVDJMNNFJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC(C12CCN(CC2)CC3=CC(=C(C=C3)OC)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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